![molecular formula C23H23N3O3 B3921703 N-(3'-methyl-3-biphenylyl)-1-[(5-methyl-1,3-oxazol-4-yl)carbonyl]prolinamide](/img/structure/B3921703.png)
N-(3'-methyl-3-biphenylyl)-1-[(5-methyl-1,3-oxazol-4-yl)carbonyl]prolinamide
Overview
Description
N-(3'-methyl-3-biphenylyl)-1-[(5-methyl-1,3-oxazol-4-yl)carbonyl]prolinamide, also known as MBP, is a proline-derived compound that has gained attention in the scientific community due to its potential applications in drug discovery. MBP is a chiral molecule that has two enantiomers, and its synthesis can be achieved through various methods.
Mechanism of Action
The mechanism of action of N-(3'-methyl-3-biphenylyl)-1-[(5-methyl-1,3-oxazol-4-yl)carbonyl]prolinamide is not fully understood, but it is believed to involve the inhibition of enzymes through the formation of a covalent bond between the carbonyl group of this compound and the active site of the enzyme. This covalent bond prevents the enzyme from functioning properly, leading to its inhibition.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, such as the inhibition of enzymes involved in blood coagulation, protein degradation, and inflammation. This compound has also been shown to have anticancer activity, as it inhibits the growth of various cancer cell lines. However, the exact biochemical and physiological effects of this compound are still being studied.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(3'-methyl-3-biphenylyl)-1-[(5-methyl-1,3-oxazol-4-yl)carbonyl]prolinamide in lab experiments is its potential as a scaffold for the development of new drugs. This compound has been shown to have inhibitory effects on various enzymes, making it a promising candidate for the development of enzyme inhibitors. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which can make it difficult to work with.
Future Directions
There are several future directions for the study of N-(3'-methyl-3-biphenylyl)-1-[(5-methyl-1,3-oxazol-4-yl)carbonyl]prolinamide. One direction is the development of new drugs based on the this compound scaffold. Another direction is the study of the biochemical and physiological effects of this compound, particularly its effects on enzymes involved in various physiological processes. Additionally, the synthesis of this compound derivatives with improved solubility and bioactivity is an area of future research.
Scientific Research Applications
N-(3'-methyl-3-biphenylyl)-1-[(5-methyl-1,3-oxazol-4-yl)carbonyl]prolinamide has been studied for its potential applications in drug discovery, particularly as a scaffold for the development of new drugs. This compound has been shown to have inhibitory effects on various enzymes, such as cathepsin B, chymotrypsin, and thrombin. These enzymes are involved in various physiological processes, such as blood coagulation, protein degradation, and inflammation. This compound has also been studied for its potential anticancer activity, as it has been shown to inhibit the growth of various cancer cell lines.
properties
IUPAC Name |
1-(5-methyl-1,3-oxazole-4-carbonyl)-N-[3-(3-methylphenyl)phenyl]pyrrolidine-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23N3O3/c1-15-6-3-7-17(12-15)18-8-4-9-19(13-18)25-22(27)20-10-5-11-26(20)23(28)21-16(2)29-14-24-21/h3-4,6-9,12-14,20H,5,10-11H2,1-2H3,(H,25,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IZPLEEGLLSUERF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C2=CC(=CC=C2)NC(=O)C3CCCN3C(=O)C4=C(OC=N4)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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